Cas no 110212-61-8 (Isopropyl 2-(triphenyl-lambda5-phosphanylidene)acetate)

Isopropyl 2-(triphenyl-λ⁵-phosphanylidene)acetate is a stabilized phosphorus ylide commonly employed in organic synthesis, particularly in Wittig and related reactions. Its key advantages include enhanced stability compared to non-stabilized ylides, facilitating handling and storage under ambient conditions. The isopropyl ester group improves solubility in organic solvents, while the triphenylphosphoranylidene moiety ensures efficient reactivity with carbonyl compounds to form alkenes with predictable (E)-selectivity. This reagent is valuable for constructing α,β-unsaturated esters, intermediates in pharmaceuticals and fine chemicals. Its consistent performance and compatibility with diverse substrates make it a practical choice for controlled olefination reactions in both academic and industrial settings.

Isopropyl 2-(triphenyl-lambda5-phosphanylidene)acetate structure

110212-61-8 structure

Product Name:Isopropyl 2-(triphenyl-lambda5-phosphanylidene)acetate

CAS No:110212-61-8

MF:C₂₃H₂₃O₂P

MW:362.401287317276

CID:1191685

PubChem ID:11660532

Update Time:2025-06-07

Isopropyl 2-(triphenyl-lambda5-phosphanylidene)acetate Chemical and Physical Properties

Names and Identifiers

- Isopropyl (triphenylphosphoranylidene)acetate
- (carboisopropoxymethylene)triphenylphosphorane
- Aethinyl-triphenyl-silan
- AG-G-28600
- silane, ethynyltriphenyl-
- ethynyltriphenylsilane
- I14-19352
- (triphenylsilyl)ethyne
- CTK3J1478
- 360058_ALDRICH
- AC1LD5DJ
- isopropyl 2-(triphenylphosphoranylidene)acetate
- triphenylsilylethyne
- ethynyl-triphenyl-silane
- triphenylsilylacetylene
- (triphenylsilyl)acetylene
- i-propoxycarbonylmethylenetriphenylphosphorane
- isopropoxycarbonylmethylenetriphenylphosphorane
- isoproxycarbonylmethylidene triphenylphosphorane
- (Isopropyloxycarbonylmethylene)triphenylphosphorane
- (triphenylsilyl)acet
- SCHEMBL2392066
- propan-2-yl 2-(triphenyl-lambda5-phosphanylidene)acetate
- Isopropyl2-(triphenyl-lambda5-phosphanylidene)acetate
- AKOS017343041
- MFCD16877722
- 110212-61-8
- Isopropyl 2-(triphenyl-lambda5-phosphanylidene)acetate
- isopropyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate
- Inchi： 1S/C23H23O2P/c1-19(2)25-23(24)18-26(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h3-19H,1-2H3
- InChI Key： KNQMHHOLXMJJGL-UHFFFAOYSA-N
- SMILES： P(=CC(=O)OC(C)C)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 362.14369
Monoisotopic Mass: 362.14356697g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 440
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

Isopropyl 2-(triphenyl-lambda5-phosphanylidene)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	I189860-500mg	Isopropyl 2-(triphenyl-lambda5-phosphanylidene)acetate	110212-61-8		500mg	$ 410.00	2022-06-04
TRC	I189860-1000mg	Isopropyl 2-(triphenyl-lambda5-phosphanylidene)acetate	110212-61-8		1g	$ 680.00	2022-06-04